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Compound of Interest

Compound Name: Barium iodate

Cat. No.: B079991

An In-depth Technical Guide to Barium lodate for Researchers and Scientists

Introduction

Barium iodate, with the chemical formula Ba(I0s)z, is an inorganic compound that appears as
a white, granular substance.[1] It is of interest to researchers for its applications as an oxidizing
agent and as a precursor in the synthesis of other iodine-containing compounds. This technical
guide provides a comprehensive overview of the physicochemical properties, synthesis, and
thermal behavior of barium iodate.

Physicochemical Properties

Barium iodate is a stable compound under standard conditions.[1] It exists in both anhydrous
and monohydrate forms. The key quantitative data for both forms are summarized in the table
below.
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Property

Anhydrous Barium lodate
(Ba(103)2)

Barium lodate
Monohydrate
(Ba(103)2-H20)

Molecular Formula Ba(103)2 Ba(I03)2-H20
Molecular Weight 487.13 g/mol [1][2][3] 505.15 g/mol [4][5]

) Lustrous, monoclinic crystals
Appearance White, granular substance[1]

or a white crystalline powder[4]

Crystal Structure

Monoclinic[6][7]

Orthorhombic[8]

Density

4.998 g/cm?3[6]

4.657 g/cm?3 (at 18°C)[6]

Melting Point

Decomposes at approximately
580 °C (1,076 °F; 853 K)[1]

Loses water of hydration at
130°C[4][6]

Solubility Product (Ksp)

1.57 x 10-9[1]

2.7 x 107 (at 25°C)[4]

Solubility in Water

Slightly soluble in cold water,

more soluble in hot water[6]

Slightly soluble in cold water,
somewhat soluble in hot

water[4]

Experimental Protocols

Synthesis of Barium lodate

Several methods can be employed for the synthesis of barium iodate. Below are detailed
protocols for common laboratory preparations.

1. Reaction of Potassium lodate with Barium Chloride:
This method relies on the precipitation of barium iodate from an aqueous solution.
e Reactants:

o Potassium iodate (KIO3)

o Barium chloride (BaClz2)
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e Procedure:

o

Prepare separate aqueous solutions of potassium iodate and barium chloride.

o Slowly add the potassium iodate solution to the barium chloride solution with constant
stirring.

o Awhite precipitate of barium iodate will form immediately.[9]

o Continue stirring for a period to ensure complete precipitation.

o Collect the precipitate by filtration.

o Wash the precipitate with deionized water to remove any soluble impurities.

o Dry the precipitate in an oven at a temperature below 130°C to obtain anhydrous barium
iodate or air-dry to retain the monohydrate form.

2. Reaction of lodic Acid with Barium Carbonate:

This method involves the reaction of an acid with a carbonate, producing the salt, water, and
carbon dioxide.

e Reactants:

o lodic acid (HIO3)

o Barium carbonate (BaCO:s)

e Procedure:

o Suspend barium carbonate in water.

o Stoichiometrically add a solution of iodic acid to the barium carbonate suspension while
stirring.

o The reaction will proceed with the evolution of carbon dioxide gas.
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o Continue the reaction until the effervescence ceases, indicating the complete consumption
of barium carbonate.

o The resulting product can be isolated by filtration and drying.[4]

Crystal Growth of Barium lodate Monohydrate

Single crystals of barium iodate monohydrate can be grown using a gel technique.
e Materials:

o Sodium metasilicate solution

o Acetic acid

o Barium nitrate (Ba(NOs)2)

o Sodium iodate (NalOs)

e Procedure:

[e]

Prepare a silica gel by acidifying a sodium metasilicate solution with acetic acid.

[e]

Incorporate one of the reactants, either barium nitrate or sodium iodate, into the gel.

o

Once the gel has set, add a solution of the other reactant on top of the gel.

[¢]

Allow the system to stand undisturbed. The ions will diffuse into the gel, and where they
meet at a critical concentration, crystals of barium iodate monohydrate will nucleate and
grow over time.[8]

Chemical Reactions and Pathways
Thermal Decomposition

Barium iodate is stable up to approximately 580 °C.[1] Above this temperature, it undergoes
decomposition in a process known as Rammelsberg's reaction.[1]
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> 580 °C Bas(l0s)z2 (s)
S 580 °C | 90:(9)
> 580 °C > 412 (g)

Reactant Preparation

Aqueous KIOs Solution Aqueous BaClz Solution

Precipitation

Mixing and Stirring

Product [solation

Filtration

'

Washing with DI Water

'

Drying

Barium lodate (Ba(103)2)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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